Cas no 2228546-70-9 ({1-4-methyl-3-(trifluoromethyl)phenylcyclopentyl}methanamine)

{1-[4-Methyl-3-(trifluoromethyl)phenyl]cyclopentyl}methanamine is a cyclopentyl-based amine derivative featuring a trifluoromethyl-substituted aromatic ring. This compound is of interest in medicinal and agrochemical research due to its structural rigidity and the electron-withdrawing properties of the trifluoromethyl group, which can enhance binding affinity and metabolic stability. The cyclopentyl scaffold provides conformational restraint, potentially improving selectivity in target interactions. Its amine functionality allows for further derivatization, making it a versatile intermediate in synthetic chemistry. Applications may include the development of bioactive molecules, particularly in CNS-targeting or enzyme-modulating compounds. Handling requires standard precautions for amine-containing substances under controlled conditions.
{1-4-methyl-3-(trifluoromethyl)phenylcyclopentyl}methanamine structure
2228546-70-9 structure
Product Name:{1-4-methyl-3-(trifluoromethyl)phenylcyclopentyl}methanamine
CAS No:2228546-70-9
MF:C14H18F3N
MW:257.294634342194
CID:5899442
PubChem ID:165851669
Update Time:2025-05-26

{1-4-methyl-3-(trifluoromethyl)phenylcyclopentyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1-4-methyl-3-(trifluoromethyl)phenylcyclopentyl}methanamine
    • 2228546-70-9
    • EN300-1944483
    • {1-[4-methyl-3-(trifluoromethyl)phenyl]cyclopentyl}methanamine
    • Inchi: 1S/C14H18F3N/c1-10-4-5-11(8-12(10)14(15,16)17)13(9-18)6-2-3-7-13/h4-5,8H,2-3,6-7,9,18H2,1H3
    • InChI Key: DOXACBIJWKSXMX-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C)C=CC(=C1)C1(CN)CCCC1)(F)F

Computed Properties

  • Exact Mass: 257.13913406g/mol
  • Monoisotopic Mass: 257.13913406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26Ų

{1-4-methyl-3-(trifluoromethyl)phenylcyclopentyl}methanamine Pricemore >>

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Additional information on {1-4-methyl-3-(trifluoromethyl)phenylcyclopentyl}methanamine

Research Briefing on {1-4-methyl-3-(trifluoromethyl)phenylcyclopentyl}methanamine (CAS: 2228546-70-9)

This research briefing provides an in-depth analysis of the latest advancements related to the compound {1-4-methyl-3-(trifluoromethyl)phenylcyclopentyl}methanamine (CAS: 2228546-70-9), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound has recently garnered attention due to its potential applications in drug discovery and development, particularly in targeting specific biochemical pathways. This briefing synthesizes recent findings, methodologies, and implications for future research.

The compound {1-4-methyl-3-(trifluoromethyl)phenylcyclopentyl}methanamine, identified by its CAS number 2228546-70-9, belongs to a class of cyclopentylmethanamine derivatives. These derivatives are known for their structural versatility and pharmacological potential, particularly in modulating central nervous system (CNS) targets. Recent studies have highlighted its role as a potential scaffold for developing novel therapeutics, with a focus on its binding affinity and selectivity toward specific receptors.

One of the key areas of investigation has been the compound's interaction with serotonin and dopamine receptors. Preliminary in vitro studies suggest that {1-4-methyl-3-(trifluoromethyl)phenylcyclopentyl}methanamine exhibits moderate affinity for 5-HT2A and D2 receptors, which are implicated in various psychiatric and neurological disorders. Researchers have employed molecular docking simulations and radioligand binding assays to elucidate its binding modes, revealing insights into its potential as a lead compound for further optimization.

In addition to its receptor interactions, recent synthetic chemistry efforts have focused on improving the compound's pharmacokinetic properties. Modifications to the cyclopentyl and trifluoromethyl groups have been explored to enhance metabolic stability and blood-brain barrier permeability. These efforts are critical for advancing the compound into preclinical studies, where its efficacy and safety profiles can be further evaluated.

The latest research also highlights the compound's potential in addressing unmet medical needs, such as treatment-resistant depression and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of {1-4-methyl-3-(trifluoromethyl)phenylcyclopentyl}methanamine exhibited promising neuroprotective effects in cellular models of Parkinson's disease. These findings underscore the compound's versatility and warrant further investigation into its therapeutic applications.

In conclusion, {1-4-methyl-3-(trifluoromethyl)phenylcyclopentyl}methanamine (CAS: 2228546-70-9) represents a promising candidate for drug development, with recent studies shedding light on its mechanistic and pharmacological properties. Future research should prioritize in vivo studies to validate its therapeutic potential and explore novel derivatives with optimized profiles. This briefing serves as a comprehensive resource for researchers and industry professionals seeking to stay abreast of developments in this rapidly evolving field.

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